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Compound of Interest

Compound Name: 1-Naphthyl 3,5-dinitrobenzoate

Cat. No.: B1672969 Get Quote

Technical Guide: 1-Naphthyl 3,5-dinitrobenzoate
IUPAC Name: naphthalen-1-yl 3,5-dinitrobenzoate

CAS Number: 93261-39-3

Introduction
1-Naphthyl 3,5-dinitrobenzoate is a molecule of significant interest in the field of medicinal

chemistry, particularly for its role as a dual inhibitor of two key enzymes in the inflammatory

cascade: 5-lipoxygenase (5-LOX) and microsomal prostaglandin E synthase-1 (mPGES-1).[1]

[2] This dual inhibitory action positions it as a promising scaffold for the development of novel

anti-inflammatory drugs with a potentially improved safety profile compared to traditional non-

steroidal anti-inflammatory drugs (NSAIDs) and selective COX-2 inhibitors. This guide provides

a comprehensive overview of its chemical properties, a plausible synthesis protocol, its

biological activity with quantitative data, and detailed experimental methodologies for the

assays used to determine its inhibitory effects.
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Property Value

Molecular Formula C₁₇H₁₀N₂O₆

Molecular Weight 338.27 g/mol

Appearance Likely a crystalline solid

Solubility Soluble in DMSO

Synthesis Protocol
While the primary literature identifying the biological activity of 1-Naphthyl 3,5-dinitrobenzoate
utilized commercially available sources for screening, a standard synthesis protocol for this

class of compounds involves the esterification of 1-naphthol with 3,5-dinitrobenzoyl chloride.

The following is a representative experimental protocol.

Reaction Scheme:

Caption: Dual inhibition of 5-LOX and mPGES-1 pathways by 1-Naphthyl 3,5-
dinitrobenzoate.

Conclusion
1-Naphthyl 3,5-dinitrobenzoate represents a valuable chemical entity for the development of

new anti-inflammatory agents. Its ability to dually inhibit 5-LOX and mPGES-1 offers a targeted

approach to reducing the production of key pro-inflammatory mediators. The data and protocols

presented in this guide provide a solid foundation for researchers and drug development

professionals to further investigate and build upon the therapeutic potential of this compound

and its analogs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://pubmed.ncbi.nlm.nih.gov/22380511/
https://pubmed.ncbi.nlm.nih.gov/22380511/
https://www.glpbio.com/sp/1-naphthyl-3-5-dinitrobenzoate.html
https://www.benchchem.com/product/b1672969#1-naphthyl-3-5-dinitrobenzoate-iupac-name-and-cas-number
https://www.benchchem.com/product/b1672969#1-naphthyl-3-5-dinitrobenzoate-iupac-name-and-cas-number
https://www.benchchem.com/product/b1672969#1-naphthyl-3-5-dinitrobenzoate-iupac-name-and-cas-number
https://www.benchchem.com/product/b1672969#1-naphthyl-3-5-dinitrobenzoate-iupac-name-and-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1672969?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

